1-(5-Chloropyridin-2-yl)piperidine-4-carboxylic acid hydrochloride

• IUPAC Name: 1-(5-chloropyridin-2-yl)piperidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H13ClN2O2.ClH/c12-9-1-2-10(13-7-9)14-5-3-8(4-6-14)11(15)16;/h1-2,7-8H,3-6H2,(H,15,16);1H
• InChI Key: LZAIRSVXZHDYEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC=C(C=C2)Cl.Cl
• Molecular Formula: C11H14Cl2N2O2
• Molecular Weight: 277.14 g/mol
• CAS No.: 1209326-97-5

Description

“1-(5-Chloropyridin-2-yl)piperidine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C11H13ClN2O2 and a molecular weight of 240.69. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperidine ring attached to a carboxylic acid group and a 5-chloropyridin-2-yl group.

Physical and Chemical Properties Analysis

“this compound” is a white solid. It has a molecular weight of 240.69 and a molecular formula of C11H13ClN2O2.

Scientific Research Applications

Odor Detection and Mixture Summation

1-(5-Chloropyridin-2-yl)piperidine-4-carboxylic acid hydrochloride is related to studies on odor detection and mixture summation among carboxylic acids. The research focused on understanding the detection probabilities of mixtures of carboxylic acids and their components, revealing the influence of carbon-chain length on the interactions between acids and unrelated compounds. This study offers insights into the chemical interactions and perception processes relevant to odorants (Miyazawa, Gallagher, Preti, & Wise, 2009).

Medical Applications

In the medical field, this compound's derivatives have been studied for their anticoagulant properties. For instance, a derivative, MD 805, showed promise in patients with chronic renal failure undergoing maintenance hemodialysis, demonstrating stable antithrombin effects and a reduced increase in proteins released due to platelet activation (Matsuo, Nakao, Yamada, & Matsuo, 1986).

Environmental and Public Health Studies

Research has also linked related compounds to environmental and public health studies, such as the investigation of environmental exposure to organophosphorus and pyrethroid pesticides in children, reflecting the compound's relevance in assessing public health risks and environmental safety (Babina, Dollard, Pilotto, & Edwards, 2012).

Analytical Chemistry and Pharmacokinetics

The compound has implications in analytical chemistry, evidenced by studies on the development of accurate analysis methods for bioactive pyridines and the determination of pharmacokinetic parameters. Such studies highlight the importance of the compound in understanding and monitoring the bioavailability and metabolic pathways of pharmaceuticals (Lang, Wahl, Skurk, Yagar, Schmiech, Eggers, Hauner, & Hofmann, 2010).

Mechanism of Action

Target of Action

The compound contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products . Piperidine derivatives have been found to exhibit a wide range of biological activities, including acting on various receptors and enzymes .

Biochemical Pathways

Without specific information on this compound, it’s difficult to say which biochemical pathways it might affect. Many drugs that contain a piperidine ring can affect a wide range of pathways, depending on their specific structures and targets .

Result of Action

The result of this compound’s action would depend on its specific targets and mode of action. Many piperidine derivatives have therapeutic effects due to their interactions with biological targets .